Cas no 2228166-45-6 (3-(3-fluoro-2-methylphenyl)but-3-en-1-amine)

• Product Name: 3-(3-fluoro-2-methylphenyl)but-3-en-1-amine
• CAS No: 2228166-45-6
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 6034812
• PubChem ID: 165641705
• Update Time: 2025-06-07

3-(3-fluoro-2-methylphenyl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-2-methylphenyl)but-3-en-1-amine
• 2228166-45-6
• EN300-1798376

• Inchi： 1S/C11H14FN/c1-8(6-7-13)10-4-3-5-11(12)9(10)2/h3-5H,1,6-7,13H2,2H3
• InChI Key： IPOODKRFQCHVJQ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)C(=C)CCN

Computed Properties

• Exact Mass: 179.111027613g/mol
• Monoisotopic Mass: 179.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3-fluoro-2-methylphenyl)but-3-en-1-amine

Introduction to 3-(3-Fluoro-2-methylphenyl)but-3-en-1-amine (CAS No. 2228166-45-6)

3-(3-Fluoro-2-methylphenyl)but-3-en-1-amine, also known by its CAS number 2228166-45-6, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of amines and is characterized by its aromatic fluorinated substituent and an unsaturated butyl chain.

The chemical structure of 3-(3-fluoro-2-methylphenyl)but-3-en-1-amine consists of a 3-fluoro-2-methylphenyl group attached to a butenyl chain, which is terminated by an amine functional group. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, making it a valuable candidate for the development of novel drugs and therapeutic agents. The fluorine atom can influence the lipophilicity, metabolic stability, and binding affinity of the compound, which are crucial factors in drug design.

Recent studies have explored the potential of 3-(3-fluoro-2-methylphenyl)but-3-en-1-amine in various biological contexts. One notable area of research is its interaction with G protein-coupled receptors (GPCRs), which are key targets for many drugs. GPCRs play a central role in cellular signaling pathways and are involved in numerous physiological processes, including neurotransmission, hormone regulation, and immune responses. Preliminary data suggest that 3-(3-fluoro-2-methylphenyl)but-3-en-1-amine may exhibit agonistic or antagonistic activity towards specific GPCRs, making it a promising lead compound for further investigation.

In addition to its potential as a GPCR modulator, 3-(3-fluoro-2-methylphenyl)but-3-en-1-amine has also been studied for its effects on central nervous system (CNS) disorders. Research has shown that compounds with similar structural features can have neuroprotective properties and may be useful in treating conditions such as Alzheimer's disease, Parkinson's disease, and depression. The ability of 3-(3-fluoro-2-methylphenyl)but-3-en-1-amine to cross the blood-brain barrier and interact with specific neural targets makes it an attractive candidate for CNS drug development.

The synthesis of 3-(3-fluoro-2-methylphenyl)but-3-en-1-amine typically involves multi-step organic reactions, including substitution, elimination, and reduction processes. Advanced synthetic methods such as transition-metal catalysis and organocatalysis have been employed to improve the efficiency and selectivity of these reactions. The ability to synthesize this compound on a large scale is crucial for its practical application in pharmaceutical research and development.

In terms of safety and toxicity, preliminary studies have indicated that 3-(3-fluoro-2-methylphenyl)but-3-en-1-amine exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, comprehensive toxicological evaluations are necessary to ensure its safety for human use. These evaluations typically include in vitro assays to assess cytotoxicity, genotoxicity, and mutagenicity, as well as in vivo studies to evaluate pharmacokinetics and long-term effects.

The potential applications of 3-(3-fluoro-2-methylphenyl)but-3-en-1-amine extend beyond medicinal chemistry. In materials science, the unique electronic properties of this compound make it a candidate for use in organic electronics and optoelectronic devices. The ability to fine-tune the electronic structure through chemical modifications opens up possibilities for developing new materials with tailored properties.

In conclusion, 3-(3-fluoro-2-methylphenyl)but-3-en-1-amine (CAS No. 2228166-45-6) is a versatile compound with significant potential in various scientific and industrial applications. Its unique chemical structure and biological activity make it an important subject of ongoing research in medicinal chemistry, pharmaceutical development, and materials science. As more studies are conducted, it is likely that new insights into the properties and applications of this compound will emerge, further expanding its utility in these fields.